Cas no 1788541-98-9 (2-(thiophen-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide)

• Product Name: 2-(thiophen-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide
• CAS No: 1788541-98-9
• MF: C₁₅H₁₄F₃NO₂S
• MW: 329.337373256683
• CID: 5366335
• Update Time: 2025-10-21

2-(thiophen-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)-3-thiopheneacetamide
• 2-(thiophen-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

• Inchi： 1S/C15H14F3NO2S/c16-15(17,18)14(21,12-4-2-1-3-5-12)10-19-13(20)8-11-6-7-22-9-11/h1-7,9,21H,8,10H2,(H,19,20)
• InChI Key： YQEQEYBPODBLOI-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(NCC(O)(C1=CC=CC=C1)C(F)(F)F)=O

Additional information on 2-(thiophen-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

Introduction to 2-(Thiophen-3-Yl)-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Acetamide (CAS No: 1788541-98-9)

2-(Thiophen-3-Yl)-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Acetamide, commonly referred to by its CAS number 1788541-98-9, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties in fields such as pharmacology and materials science.

The molecular structure of this compound is characterized by a thiophene ring (a five-membered aromatic ring containing sulfur), a trifluorophenyl group, and an acetamide functional group. These structural features contribute to its stability, reactivity, and potential for bioavailability. Recent studies have highlighted its role in drug design, particularly in the development of compounds targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to interact with biological systems. Research has shown that it exhibits selective binding to certain proteins and enzymes, making it a valuable tool in the study of molecular interactions. This property has led to its exploration in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and cancer.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Recent advancements in synthetic techniques have improved the efficiency of producing this compound, making it more accessible for large-scale applications.

The synthesis of 2-(Thiophen-3-Yl)-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Acetamide involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methods to optimize this synthesis, reducing costs and improving yields. These methods have been documented in recent scientific publications, underscoring the growing interest in this compound.

Moreover, the environmental impact of this compound has been a topic of interest. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to some traditional chemicals used in industry. This has positioned it as a promising candidate for green chemistry initiatives.

In conclusion, CAS No: 1788541-98-9 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, highlight its potential to contribute significantly to scientific progress. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.